Dopamine Hydrochloride is the hydrochloride salt form of dopamine, a monoamine compound with positive inotropic activity. Dopamine is a naturally occurring catecholamine formed by decarboxylation of dehydroxyphenylalanine and a precursor of norepinephrine and epinephrine. Dopamine binds to alpha-1- and beta-1- adrenergic receptors. Mediated through myocardial beta-1-adrenergic receptors, dopamine increase heart rate and force, thereby increasing cardiac output. Alpha-1-adrenergic receptor stimulation on vascular smooth muscle, leads to vasoconstriction and results in an increase in systemic vascular resistance. Stimulation of dopaminergic receptors in renal vasculature, leads to renal blood vessel dilation, and an increase in glomerular filtration rate, renal blood flow, sodium excretion, and urine output.
One of the catecholamine NEUROTRANSMITTERS in the brain. It is derived from TYROSINE and is the precursor to NOREPINEPHRINE and EPINEPHRINE. Dopamine is a major transmitter in the extrapyramidal system of the brain, and important in regulating movement. A family of receptors (RECEPTORS, DOPAMINE) mediate its action.
See also: Dopamine (has active moiety) ... View More ...
Dopamine hydrochloride
CAS No.: 62-31-7
VCID: VC21336258
Molecular Formula: C8H12ClNO2
Molecular Weight: 189.64 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description |
Dopamine hydrochloride is a naturally occurring catecholamine that serves as a precursor to norepinephrine and adrenaline. It is widely used in medical settings for its potent effects on the cardiovascular system and renal function. Dopamine hydrochloride is chemically designated as 4-(2-aminoethyl)pyrocatechol hydrochloride, with a molecular formula of C8H11NO2 - HCl and a molecular weight of approximately 189.64 g/mol . Clinical UsesDopamine hydrochloride is used in various clinical scenarios:
Toxicity and SafetyThe acute toxicity of dopamine hydrochloride varies by route of administration:
Subacute toxicity studies have shown that high doses can lead to focal necrosis in myocardial tissue and increased organ weights, such as the adrenal glands and prostate . Production and SustainabilityRecent innovations include the sustainable production of dopamine hydrochloride from softwood lignin, achieving a yield of 6.4 wt% . This method involves hydrolysis under specific conditions to produce dopamine with high purity. |
|||||||||||||||||||||
|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|---|
| CAS No. | 62-31-7 | |||||||||||||||||||||
| Product Name | Dopamine hydrochloride | |||||||||||||||||||||
| Molecular Formula | C8H12ClNO2 | |||||||||||||||||||||
| Molecular Weight | 189.64 g/mol | |||||||||||||||||||||
| IUPAC Name | 4-(2-aminoethyl)benzene-1,2-diol;hydrochloride | |||||||||||||||||||||
| Standard InChI | InChI=1S/C8H11NO2.ClH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H | |||||||||||||||||||||
| Standard InChIKey | CTENFNNZBMHDDG-UHFFFAOYSA-N | |||||||||||||||||||||
| Impurities | 4-O-methyldopamine | |||||||||||||||||||||
| Canonical SMILES | C1=CC(=C(C=C1CCN)O)O.Cl | |||||||||||||||||||||
| Appearance | White to Off-White Solid | |||||||||||||||||||||
| Colorform | Stout prisms | |||||||||||||||||||||
| Melting Point | 128 °C | |||||||||||||||||||||
| Physical Description | Solid | |||||||||||||||||||||
| Purity | > 95% | |||||||||||||||||||||
| Quantity | Milligrams-Grams | |||||||||||||||||||||
| Related CAS | 1200398-97-5 51-61-6 (Parent) |
|||||||||||||||||||||
| Solubility | Freely sol in water; sol in methanol, in hot 95% ethanol, in aq soln of alkali hydroxides; practically insol in petroleum ether, ether, benzene, chloroform, toluene /Hydrochloride/ Freely soluble in water, methanol, and hot 95% ethanol but is practically insoluble in ether, petroleum ether, chloroform, benzene, and toluene. 535 mg/mL |
|||||||||||||||||||||
| Synonyms | 3,4 Dihydroxyphenethylamine 3,4-Dihydroxyphenethylamine 4-(2-Aminoethyl)-1,2-benzenediol Dopamine Dopamine Hydrochloride Hydrochloride, Dopamine Hydroxytyramine Intropin |
|||||||||||||||||||||
| PubChem Compound | 65340 | |||||||||||||||||||||
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume